2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid

• IUPAC Name: 2-(5-chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid
• InChI: InChI=1S/C15H11ClN2O3/c16-12-3-4-13(17-6-12)14(19)18-7-10-2-1-9(15(20)21)5-11(10)8-18/h1-6H,7-8H2,(H,20,21)
• InChI Key: NAMAIAWUBALSKD-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(CN1C(=O)C3=NC=C(C=C3)Cl)C=C(C=C2)C(=O)O
• Molecular Formula: C15H11ClN2O3
• Molecular Weight: 302.71 g/mol

Description

2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid, also known as CPI-500, is a small molecule inhibitor that has recently gained attention in the scientific community due to its potential in cancer treatment.

Mechanism of Action

2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid binds to the bromodomain of BET proteins, preventing them from binding to acetylated histones and regulating gene expression. This leads to the downregulation of genes that are critical for cancer cell growth and survival, resulting in the inhibition of cancer cell proliferation.
Biochemical and Physiological Effects:
2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid has been shown to have a selective inhibitory effect on BET proteins, with minimal effects on other proteins. It has also been found to have low toxicity in normal cells. In vivo studies have shown that 2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid can reduce tumor growth and increase survival rates in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid is its specificity for BET proteins, which allows for targeted inhibition of cancer cells. However, its potency can vary depending on the type of cancer and the expression levels of BET proteins. Additionally, the synthesis of 2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid is complex and time-consuming, which can limit its availability for research purposes.

Future Directions

Further research is needed to fully understand the potential of 2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid as a cancer treatment. Possible future directions include exploring its efficacy in combination with other cancer therapies, investigating its effects on different types of cancer, and optimizing its synthesis for larger-scale production. Additionally, studies on the pharmacokinetics and pharmacodynamics of 2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid are needed to determine its potential as a clinical drug.
In conclusion, 2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid is a promising small molecule inhibitor with potential as a cancer treatment. Its specificity for BET proteins and low toxicity in normal cells make it an attractive candidate for further research. However, more studies are needed to fully understand its potential and optimize its use in cancer therapy.

Synthesis Methods

The synthesis of 2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid involves a multi-step process that includes the reaction of 5-chloro-2-pyridinecarboxylic acid with 1,3-dihydroisoindole-5-carboxylic acid in the presence of a catalyst. The resulting compound is then purified through a series of chromatographic techniques to obtain the final product.

Scientific Research Applications

2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid has been the subject of several scientific studies due to its potential as a cancer treatment. It has been found to inhibit the activity of bromodomain and extra-terminal (BET) proteins, which play a key role in cancer cell growth and survival. Inhibition of BET proteins by 2-(5-Chloropyridine-2-carbonyl)-1,3-dihydroisoindole-5-carboxylic acid has been shown to reduce the growth of cancer cells in vitro and in vivo.